Cas no 727409-13-4 (Benzoic acid, 4-(cyanocarbonyl)-, ethyl ester)

• Product name: Benzoic acid, 4-(cyanocarbonyl)-, ethyl ester
• CAS No: 727409-13-4
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1756751

Benzoic acid, 4-(cyanocarbonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(cyanocarbonyl)-, ethyl ester

• Inchi： 1S/C11H9NO3/c1-2-15-11(14)9-5-3-8(4-6-9)10(13)7-12/h3-6H,2H2,1H3
• InChI Key： AHSMDIMXOPVSRT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C(C#N)=O)C=C1

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Melting Point: 64-65 °C
• Boiling Point: 325.1±25.0 °C(Predicted)